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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the nickel precatalyst,
[Ni(dtbbpy)(H20)4]Cl2, in dual photoredox catalysis. This bench-stable complex has emerged
as a versatile and user-friendly option for a variety of cross-coupling reactions, offering mild
reaction conditions and broad functional group tolerance.[1]

Overview of Applications

[Ni(dtbbpy)(H20)4]Cl2 is a key component in a multitude of photoredox-mediated
transformations. Its primary role is to engage in a catalytic cycle that is initiated and sustained
by a photo-excited catalyst. This dual catalytic system enables the formation of challenging
chemical bonds under mild conditions. Key applications include:

o C(sp?-C(sp?3) Cross-Coupling Reactions: This is one of the most prominent applications,
allowing for the coupling of aryl or vinyl electrophiles with alkyl radical precursors.[1][2] This
methodology is particularly valuable for the synthesis of complex organic molecules,
including those with pharmaceutical relevance.
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o Carbon-Heteroatom Bond Formation: The system has been successfully employed for C-N
and C-O bond formation, providing an alternative to traditional methods that often require
harsh conditions.[3]

o Decarboxylative Couplings: Carboxylic acids and their derivatives can be used as readily
available radical precursors for coupling with various partners.[2]

 Allylation Reactions: The generation of allyl radicals and their subsequent coupling is another
facile transformation enabled by this catalytic system.

The versatility of [Ni(dtbbpy)(H20)4]Cl2 stems from its ability to access multiple oxidation states
(Ni(0), Ni(l), Ni(Il), and Ni(lll)) within the catalytic cycle, which is driven by single-electron
transfer (SET) events from a photocatalyst.[3]

Data Presentation

The following tables summarize quantitative data for representative reactions using [Ni(dtbbpy)
(H20)4]Clz in photoredox catalysis.

Table 1: C(sp?)—-C(sp?) Cross-Coupling of (Hetero)Aryl Bromides with 1,4-Dihydropyridines[1]
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Experimental Protocols

General Procedure for C(sp?)-C(sp?®) Cross-Coupling
This protocol is adapted from Molander, G. A., et al., ACS Catal.2016, 6, 8004—8008.[1]

Materials:

« [Ni(dtbbpy)(H20)4]Cl2 (5 mol%)

e 4CzIPN (photocatalyst, 3 mol%)

e (Hetero)aryl bromide (1.0 equiv)

e 1,4-dihydropyridine (1.2 equiv)

e Dry, degassed solvent (e.g., Acetone, 0.05 M)

e Schlenk tube or vial with a magnetic stir bar
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e Blue LED light source
Procedure:

e To a Schlenk tube or vial, add [Ni(dtbbpy)(H20)4]Cl2 (0.005 mmaol, 2.35 mg), 4CzIPN (0.003
mmol, 2.4 mg), the (hetero)aryl bromide (0.1 mmol), and the 1,4-dihydropyridine (0.12
mmol).

e Add a magnetic stir bar.
o Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen) three times.
e Add the dry, degassed solvent (2.0 mL) via syringe.

» Place the reaction vessel approximately 5 cm from a blue LED light source and stir at room
temperature.

e The reaction is typically stirred for 24 hours.
e Upon completion, the reaction mixture is concentrated in vacuo.

e The residue is purified by flash column chromatography on silica gel to afford the desired
product.

Synthesis of [Ni(dtbbpy)(H20)4]Cl2 Precatalyst

This protocol is adapted from the supporting information of Molander, G. A., et al., ACS
Catal.2016, 6, 8004—-8008.[1]

Materials:

e NiCl2:6H20 (1.0 equiv)

o 4.4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equiv)
e Methanol

Procedure:
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 In a round-bottom flask, dissolve NiCl2:6H20 in a minimal amount of methanol.
¢ In a separate flask, dissolve an equimolar amount of dtbbpy in methanol.

o Slowly add the dtbbpy solution to the NiClz solution with stirring.

o A precipitate will form upon mixing.

 Stir the mixture at room temperature for 1 hour.

¢ Collect the solid by vacuum filtration and wash with cold methanol.

e Dry the solid under vacuum to yield [Ni(dtbbpy)(H20)4]Cl2 as a powder. The complex is
bench-stable.[1]

Visualizations
Catalytic Cycle for C(sp?)-C(sp?3) Cross-Coupling
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Caption: Proposed catalytic cycle for Ni/photoredox C(sp?)—C(sp3) cross-coupling.
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General Experimental Workflow
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Caption: General workflow for a typical photoredox/nickel dual catalytic reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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